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Compound of Interest

Compound Name: Parp10-IN-3

Cat. No.: B12403424 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of the PARP10 inhibitor, Parp10-IN-3.

This document provides critical safety and logistical information for the handling of Parp10-IN-
3, a potent and selective mono-ADP-ribosyltransferase PARP10 inhibitor. Adherence to these

guidelines is essential to ensure personal safety and maintain the integrity of your research.

Compound Information and Storage
Parp10-IN-3 is a small molecule inhibitor used in research to study the function of PARP10, an

enzyme involved in DNA damage repair and cellular proliferation. Proper storage is critical to

maintain its stability and efficacy.

Parameter Specification Source

CAS Number 2225800-19-9 [1]

Molecular Formula C14H12N2O3 [1]

Appearance Solid powder [1]

Storage of Solid -20°C for up to 3 years [1]

Storage in Solvent -80°C for up to 1 year [1]

Recommended Solvent DMSO [1][2]
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Personal Protective Equipment (PPE)
Due to the nature of Parp10-IN-3 as a biologically active small molecule, and its common

dissolution in Dimethyl Sulfoxide (DMSO), a comprehensive approach to personal protection is

mandatory.

PPE Category Item Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile)

To prevent skin contact with

the compound and DMSO,

which can facilitate absorption

of other substances.

Eye Protection
Safety goggles with side

shields or a face shield

To protect eyes from splashes

of the compound or its

solution.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

To avoid inhalation of the

powder form or aerosols from

the solution.

Operational Plan: From Receipt to Use
A systematic workflow is crucial for the safe and effective use of Parp10-IN-3 in a laboratory

setting.
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Operational Workflow for Parp10-IN-3 Handling
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Preparation of Stock Solution
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Figure 1. A step-by-step workflow for the safe handling of Parp10-IN-3.
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Experimental Protocol: General Guidelines for Use
As a potent inhibitor of a key cellular enzyme, experiments involving Parp10-IN-3 should be

meticulously planned.

Preparation of Stock Solution:

Bring the vial of solid Parp10-IN-3 to room temperature before opening.

In a chemical fume hood, weigh the desired amount of the compound.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex or sonicate briefly to ensure complete dissolution.

Preparation of Working Solution:

Thaw a single-use aliquot of the stock solution.

Dilute the stock solution to the final working concentration using the appropriate cell

culture medium or buffer immediately before use.

Cellular Assays:

When treating cells, add the working solution of Parp10-IN-3 to the cell culture medium to

achieve the desired final concentration.

Ensure even distribution by gently mixing.

Incubate the cells for the desired period as determined by the experimental design.

Disposal Plan
Proper disposal of Parp10-IN-3 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety. All waste must be treated as hazardous chemical

waste.
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Disposal Plan for Parp10-IN-3 Waste

Waste Generation

Segregation and Collection

Final Disposal

Solid Waste
(e.g., empty vials, contaminated tips)

Designated Hazardous
Solid Waste Container

Liquid Waste
(e.g., unused solutions, cell media)

Designated Hazardous
Liquid Waste Container (DMSO compatible)

Label Waste Containers Clearly

Arrange for Pickup by
Environmental Health & Safety (EHS)
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Figure 2. A logical flow for the proper disposal of waste generated from Parp10-IN-3 use.

Disposal Procedure:

Solid Waste:

Collect all solid waste contaminated with Parp10-IN-3, such as pipette tips, tubes, and

empty vials, in a designated, clearly labeled hazardous solid waste container.

Liquid Waste:

Collect all liquid waste containing Parp10-IN-3, including unused stock solutions, working

solutions, and contaminated cell culture media, in a designated, leak-proof, and clearly

labeled hazardous liquid waste container that is compatible with DMSO.
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Labeling and Storage:

Clearly label all waste containers with "Hazardous Waste," the full chemical name

("Parp10-IN-3"), and the solvent (e.g., "in DMSO").

Store waste containers in a designated, secondary containment area away from

incompatible materials.

Final Disposal:

Follow your institution's guidelines for the disposal of hazardous chemical waste. This

typically involves arranging for pickup by the Environmental Health and Safety (EHS)

department. Do not pour Parp10-IN-3 waste down the drain.

By adhering to these safety and logistical guidelines, researchers can confidently and safely

incorporate Parp10-IN-3 into their experimental workflows, contributing to the advancement of

science while prioritizing a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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